Cas no 66090-35-5 (2-NAPHTHALENECARBONYL ISOTHIOCYANATE)

• Product Name: 2-NAPHTHALENECARBONYL ISOTHIOCYANATE
• CAS No: 66090-35-5
• MF: C₁₂H₇NOS
• MW: 213.255081415176
• CID: 3260999
• PubChem ID: 2113413
• Update Time: 2025-04-21

2-NAPHTHALENECARBONYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENECARBONYL ISOTHIOCYANATE
• DTXSID401289976
• HMS1787L09
• IGDMFCQPAMIOMX-UHFFFAOYSA-N
• naphthalene-2-carbonyl isothiocyanate
• 2-naphthoyl isothiocyanate
• AKOS008967058
• Z56968906
• 66090-35-5
• SCHEMBL8154855

• Inchi： 1S/C12H7NOS/c14-12(13-8-15)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H
• InChI Key： IGDMFCQPAMIOMX-UHFFFAOYSA-N
• SMILES： S=C=NC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 213.02483502Da
• Monoisotopic Mass: 213.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 61.5Ų